Cas no 1804885-58-2 (2,4-Difluoro-6-iodopyridine)

• Product Name: 2,4-Difluoro-6-iodopyridine
• CAS No: 1804885-58-2
• MF: C₅H₂F₂IN
• MW: 240.977360248566
• CID: 4904893
• Update Time: 2025-05-21

2,4-Difluoro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-iodopyridine

• Inchi： 1S/C5H2F2IN/c6-3-1-4(7)9-5(8)2-3/h1-2H
• InChI Key： OIEAYPDDXGEQEF-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Difluoro-6-iodopyridine

2,4-Difluoro-6-iodopyridine: A Comprehensive Overview

2,4-Difluoro-6-iodopyridine (CAS No. 1804885-58-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine atoms at the 2 and 4 positions and an iodine atom at the 6 position. The combination of these substituents imparts distinctive electronic and physical properties to the molecule, making it a valuable component in modern chemical research and industrial applications.

The synthesis of 2,4-difluoro-6-iodopyridine involves advanced organic synthesis techniques, often leveraging fluorination and iodination reactions. Recent studies have focused on optimizing these processes to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern chemical applications. The use of microwave-assisted synthesis and catalytic methods has been particularly promising in this regard, as highlighted in a 2023 study published in *Journal of Organic Chemistry*.

One of the most notable applications of 2,4-difluoro-6-iodopyridine is in the field of medicinal chemistry. The compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating infectious diseases and cancer. Its ability to act as a versatile building block is due to its reactivity under specific reaction conditions, allowing chemists to modify its structure to achieve desired pharmacological properties.

In materials science, 2,4-difluoro-6-iodopyridine has been explored for its potential in organic electronics. The compound's electronic properties make it a candidate for use in semiconducting materials and optoelectronic devices. Recent research has demonstrated its ability to form stable charge-transfer complexes when combined with appropriate electron-deficient partners, as reported in a 2023 article in *Advanced Materials*.

The physical properties of 2,4-difluoro-6-iodopyridine are also worth noting. Its melting point is significantly influenced by the presence of the iodine atom at the 6 position, which contributes to increased molecular weight and intermolecular forces. The compound's solubility in various solvents has been extensively studied, with findings indicating that it exhibits moderate solubility in polar solvents such as dichloromethane and DMF.

From an environmental perspective, 2,4-difluoro-6-iodopyridine has been evaluated for its biodegradability and ecological impact. Studies suggest that under certain conditions, the compound can undergo microbial degradation, though further research is needed to fully understand its long-term environmental effects.

In conclusion, 2,4-difluoro-6-iodopyridine (CAS No. 1804885-58-2) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and properties continue to make it a focal point for cutting-edge research, driving advancements in chemistry and materials science.